Cas no 73129-59-6 (1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine)
73129-59-6 structure
Product Name:1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine
CAS No:73129-59-6
MF:C20H24N2S
MW:324.482963562012
CID:2672514
Update Time:2023-08-06
1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine Chemical and Physical Properties
Names and Identifiers
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- 2-Methyl-10-(4-methylpiperazino)-10,11-dihydrodibenzo[b,f]thiepin
- 1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine
-
- Inchi: 1S/C20H24N2S/c1-15-7-8-19-16(13-15)14-18(22-11-9-21(2)10-12-22)17-5-3-4-6-20(17)23-19/h3-8,13,18H,9-12,14H2,1-2H3
- InChI Key: HGHTXSGMDKANSQ-UHFFFAOYSA-N
- SMILES: S1C2C=CC(C)=CC=2CC(C2C=CC=CC1=2)N1CCN(C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 393
- Topological Polar Surface Area: 31.8
1-Methyl-4-(3-methyl-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazine Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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